Cas no 676359-56-1 (Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(3-pyridinylmethyl)-)

Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(3-pyridinylmethyl)- structure
676359-56-1 structure
Product Name:Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(3-pyridinylmethyl)-
CAS No:676359-56-1
MF:C13H13N5
MW:239.275821447372
CID:4135036
PubChem ID:10354228
Update Time:2025-04-24

Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(3-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-8-amine, 3-methyl-N-(3-pyridinylmethyl)-
    • 3-Methyl-N-(3-pyridinylmethyl)-imidazo[1,2-a]pyrazin-8-amine
    • SCHEMBL8239500
    • DB-212215
    • 676359-56-1
    • Inchi: 1S/C13H13N5/c1-10-7-17-13-12(15-5-6-18(10)13)16-9-11-3-2-4-14-8-11/h2-8H,9H2,1H3,(H,15,16)
    • InChI Key: OGDKJUPCELFSCS-UHFFFAOYSA-N
    • SMILES: C12=NC=C(C)N1C=CN=C2NCC1=CC=CN=C1

Computed Properties

  • Exact Mass: 239.11709544Da
  • Monoisotopic Mass: 239.11709544Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.1Ų
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